4-chloro-N-(2,4-dichlorobenzyl)-N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl]benzenesulfonamide

• Molecular Formula: C24H21Cl3N2O3S
• Molecular Weight: 523.9 g/mol
• IUPAC Name: 4-chloro-N-[(2,4-dichlorophenyl)methyl]-N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]benzenesulfonamide
• InChI: InChI=1S/C24H21Cl3N2O3S/c25-20-7-9-22(10-8-20)33(31,32)29(15-19-5-6-21(26)13-23(19)27)16-24(30)28-12-11-17-3-1-2-4-18(17)14-28/h1-10,13H,11-12,14-16H2
• InChI Key: CNAMOXCADQVLGJ-UHFFFAOYSA-N
• SMILES: C1CN(CC2=CC=CC=C21)C(=O)CN(CC3=C(C=C(C=C3)Cl)Cl)S(=O)(=O)C4=CC=C(C=C4)Cl

Description

4-chloro-N-(2,4-dichlorobenzyl)-N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl]benzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research. It is a sulfonamide-based compound that has been synthesized using a specific method.

Mechanism of Action

The mechanism of action of 4-chloro-N-(2,4-dichlorobenzyl)-N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl]benzenesulfonamide involves the inhibition of specific enzymes and pathways involved in cell growth and survival. The compound has been shown to inhibit the activity of protein kinases and induce cell cycle arrest. Additionally, it has been shown to modulate the activity of specific transcription factors involved in cancer progression.
Biochemical and Physiological Effects:
The compound has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit the growth of cancer cells. Additionally, it has been shown to have neuroprotective effects and improve cognitive function. The compound has also been shown to modulate the levels of specific cytokines and chemokines involved in inflammation.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments. It has been shown to be effective in inhibiting the growth of cancer cells and inducing apoptosis. Additionally, it has been shown to have neuroprotective effects and improve cognitive function. However, the compound has some limitations for lab experiments. It is a sulfonamide-based compound, which may limit its use in certain experiments. Additionally, the compound may have off-target effects, which may complicate the interpretation of results.

Future Directions

There are several future directions for research on 4-chloro-N-(2,4-dichlorobenzyl)-N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl]benzenesulfonamide. One direction is to investigate the potential use of the compound in combination with other cancer treatments. Additionally, the compound could be further investigated for its potential use in treating neurodegenerative diseases. Future research could also focus on identifying the specific molecular targets of the compound and elucidating its mechanism of action in more detail.

Synthesis Methods

The synthesis of 4-chloro-N-(2,4-dichlorobenzyl)-N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl]benzenesulfonamide involves the reaction of 4-chloro-N-(2,4-dichlorobenzyl)benzenesulfonamide and 2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl chloride in the presence of a base. The reaction takes place in an organic solvent and is followed by purification steps to obtain the final product.

Scientific Research Applications

The compound has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, the compound has been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has been shown to have neuroprotective effects and improve cognitive function.